Cas no 905678-56-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide)
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide
- F2518-0496
- 905678-56-0
- AKOS024656470
- AB00679150-01
- N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide
-
- Inchi: 1S/C16H10BrCl2N3O3/c17-10-3-1-9(2-4-10)15-21-22-16(25-15)20-14(23)8-24-13-6-5-11(18)7-12(13)19/h1-7H,8H2,(H,20,22,23)
- InChI Key: XZIHCOKQSZQZBK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NN=C(NC(COC2C=CC(=CC=2Cl)Cl)=O)O1
Computed Properties
- Exact Mass: 440.92826g/mol
- Monoisotopic Mass: 440.92826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 77.2Ų
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2518-0496-2μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-5μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-10μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-20μmol |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-1mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-2mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-3mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-4mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-5mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2518-0496-10mg |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide |
905678-56-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide: A Comprehensive Overview
N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide, identified by the CAS number 905678-56-0, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structural features, which include a 1,3,4-oxadiazole ring system and a 2-(2,4-dichlorophenoxy)acetamide moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.
The synthesis of this compound involves a series of carefully designed multi-step reactions. The starting materials typically include bromobenzene derivatives and phthalimide-based precursors. The formation of the 1,3,4-oxadiazole ring is achieved through cyclization reactions under specific thermal or catalytic conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels in the synthesis process. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction times and energy efficiency.
One of the most notable applications of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide lies in its role as a precursor in the development of advanced materials. The compound's ability to form stable metal complexes has been extensively studied in coordination chemistry. For instance, it has been used to synthesize metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis. Recent studies have highlighted its effectiveness in capturing CO₂ under ambient conditions due to its high adsorption capacity and selectivity.
In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its structural features allow for interactions with various biological targets, including enzymes and receptors. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production. Additionally, its ability to inhibit certain kinases has made it a candidate for cancer therapy research.
The environmental impact of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide has also been a focus of recent investigations. Researchers have evaluated its biodegradation pathways under different environmental conditions. Findings indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This property is particularly important for ensuring the sustainability of industrial processes that utilize this compound.
From a manufacturing standpoint, the production of this compound requires adherence to stringent quality control measures. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure product consistency and purity. Continuous process improvement strategies have been implemented to minimize waste generation and enhance resource efficiency.
In summary, N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide (CAS No: 905678–56–0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables innovative uses in materials science and pharmacology while maintaining environmental compatibility through efficient degradation pathways. As research continues to uncover new potential applications for this compound, it is poised to play an increasingly important role in advancing technological and medical frontiers.
905678-56-0 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(2,4-dichlorophenoxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)